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Compound of Interest

Compound Name: Adipic acid-13C2

Cat. No.: B160230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Adipic acid-¹³C₂, a stable

isotope-labeled compound, in common laboratory solvents. Due to the isotopic labeling, the

solubility characteristics of Adipic acid-¹³C₂ are expected to be nearly identical to those of

unlabeled adipic acid. The data presented here is based on studies of adipic acid. This

document offers quantitative solubility data, a detailed experimental protocol for solubility

determination, and a visual representation of the experimental workflow.

Core Principles of Solubility
The solubility of a compound is governed by the principle of "like dissolves like," which

suggests that substances with similar polarities are more likely to be soluble in one another.

Adipic acid is a dicarboxylic acid, making it a polar molecule capable of hydrogen bonding. Its

solubility is therefore highest in polar solvents.

Quantitative Solubility Data
The following tables summarize the solubility of adipic acid in various laboratory solvents at

different temperatures. This data provides a strong predictive basis for the solubility of Adipic

acid-¹³C₂.

Table 1: Solubility of Adipic Acid in Water
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Temperature (°C) Solubility (g/L)

10 14[1]

25 24[1]

100 1600[1]

Table 2: Solubility of Adipic Acid in Organic Solvents

Solvent Solubility Profile

Methanol Very Soluble[1]

Ethanol Very Soluble[1]

Acetone Soluble[1][2][3]

Ethyl Acetate Soluble[3]

Acetic Acid Soluble[1]

Chloroform Soluble[2]

Cyclohexane Slightly Soluble[1][3]

Benzene Insoluble[3]

Ligroin Insoluble[3]

Table 3: Molar Solubility of Adipic Acid in Select Organic Solvents at Various Temperatures
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Temperature (K)
Acetone (mol
fraction x₁)

Chloroform (mol
fraction x₁)

Toluene (mol
fraction x₁)

298.15 0.0458 0.0069 0.0018

303.15 0.0572 0.0089 0.0024

308.15 0.0711 0.0114 0.0032

313.15 0.0883 0.0146 0.0042

318.15 0.1095 0.0187 0.0055

323.15 0.1356 0.0239 0.0071

Note: This data is derived from a study by Wu, H. et al. (2010) and represents the mole fraction

of adipic acid in the saturated solution.

Experimental Protocol: Determination of Equilibrium
Solubility
The following is a detailed methodology for determining the solubility of Adipic acid-¹³C₂ in a

laboratory solvent, based on the widely accepted shake-flask method.[4]

Objective: To determine the equilibrium solubility of Adipic acid-¹³C₂ in a given solvent at a

specified temperature.

Materials:

Adipic acid-¹³C₂ (solid)

Selected laboratory solvent (e.g., methanol, acetone, water)

Glass vials or flasks with sealed caps

Temperature-controlled shaker or agitator

Centrifuge
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Syringe filters (chemically inert, e.g., PTFE)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of solid Adipic acid-¹³C₂ to a known volume of the chosen solvent

in a sealed container.[4] The presence of undissolved solid is crucial to ensure equilibrium

is reached.

Place the sealed container in a temperature-controlled shaker.

Agitate the mixture for an extended period (typically 24-72 hours) to allow the system to

reach equilibrium between the dissolved and undissolved solute.[4]

Phase Separation:

Once equilibrium is achieved, separate the undissolved solid from the saturated solution.

[4]

This is typically done by centrifuging the mixture to pellet the excess solid.

Carefully draw the supernatant (the clear, saturated solution) using a syringe and filter it

through a chemically inert syringe filter to remove any remaining solid particles.[4]

Quantification of Solute:

Accurately dilute a known volume of the clear, saturated filtrate with the solvent.

Determine the concentration of Adipic acid-¹³C₂ in the diluted sample using a calibrated

analytical method, such as HPLC.[4]
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A calibration curve should be prepared using standard solutions of Adipic acid-¹³C₂ of

known concentrations to ensure accurate quantification.[4]

Data Reporting:

Calculate the solubility of Adipic acid-¹³C₂ in the solvent at the specified temperature.

Report the solubility in units of mass per volume (e.g., mg/mL) or molarity (mol/L).[4]

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the shake-flask method.
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1. Preparation of Saturated Solution

2. Phase Separation

3. Quantification

4. Data Reporting

Add excess Adipic acid-13C2 to solvent

Seal container and place in shaker

Agitate at constant temperature (24-72h)

Centrifuge to pellet excess solid

Equilibrium Reached

Filter supernatant

Dilute filtered saturated solution

Clear Saturated Solution

Analyze by HPLC

Calculate concentration from calibration curve

Report solubility (e.g., mg/mL)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Adipic acid-¹³C₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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